Cas no 1806056-86-9 (2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806056-86-9
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4859631
• Update Time: 2025-05-21

2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-6-4(7(10)15)1-3(8(11)12)5(2-13)14-6/h1,8H
• InChI Key： NXPJFDSGSPJYRR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=C(C(F)F)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride: A Comprehensive Overview

The compound 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806056-86-9) is a highly functionalized aromatic compound with a pyridine ring as its core structure. This molecule is characterized by the presence of multiple substituents, including a bromine atom at position 2, a cyano group at position 6, a difluoromethyl group at position 5, and an acyl chloride group at position 3. The combination of these substituents makes this compound a valuable building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

The pyridine ring serves as a versatile platform for further chemical modifications due to its aromaticity and ability to undergo various substitution reactions. The bromine atom at position 2 is particularly reactive and can participate in nucleophilic aromatic substitution reactions, making it a key site for functionalization. The cyano group at position 6 introduces electron-withdrawing effects, which can influence the reactivity of the molecule and its interactions with other chemical species. The difluoromethyl group at position 5 adds fluorine atoms into the structure, enhancing the molecule's stability and potentially improving its pharmacokinetic properties if used in drug development.

The acyl chloride group at position 3 is highly reactive and can undergo nucleophilic acyl substitution reactions. This functional group is commonly used in the synthesis of amides, esters, and other derivatives. The reactivity of the acyl chloride group makes this compound a valuable intermediate in the preparation of more complex molecules with diverse applications.

Recent studies have highlighted the potential of 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride in the field of medicinal chemistry. Researchers have explored its use as a precursor for the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, the bromine atom can be replaced with other groups to generate derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its role in drug discovery, this compound has also found applications in materials science. The combination of electron-withdrawing groups (cyano and difluoromethyl) and the reactive acyl chloride group makes it suitable for the synthesis of advanced materials with tailored electronic properties. For example, derivatives of this compound have been investigated for their potential use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices.

From a synthetic perspective, 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride can be prepared through a variety of routes. One common approach involves the substitution of an appropriate precursor with bromine or other substituents followed by functionalization to introduce the acyl chloride group. The synthesis typically requires careful control over reaction conditions to ensure high yields and product purity.

The versatility of this compound lies in its ability to serve as a starting material for a wide range of transformations. For example:

• Substitution reactions involving the bromine atom can lead to derivatives with different substituents at position 2.
• Reactions with nucleophiles targeting the acyl chloride group can generate amides or esters for further functionalization.
• Cross-coupling reactions involving the bromine atom or other reactive groups can yield biaryl or heteroaryl compounds with unique properties.

Recent advancements in catalytic methods have further expanded the synthetic possibilities for this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce new functional groups while maintaining high efficiency and selectivity.

In terms of applications, 2-Bromo-6-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride has shown promise in several areas:

• Pharmaceuticals: Derivatives of this compound are being explored as potential inhibitors of enzymes involved in disease pathways.
• Agrochemicals: Its ability to interact with biological systems makes it a candidate for developing new pesticides or herbicides.
• Materials Science: Its electronic properties make it suitable for applications in organic electronics and optoelectronic devices.

The integration of multiple functional groups into this molecule allows for intricate chemical transformations that are essential for modern synthetic chemistry. Its role as an intermediate highlights its importance in bridging basic research and industrial applications.